Cas no 1249634-97-6 (4-(Chloromethyl)-2-isopropoxypyridine)

• Product Name: 4-(Chloromethyl)-2-isopropoxypyridine
• CAS No: 1249634-97-6
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 1217429
• PubChem ID: 61267851
• Update Time: 2025-11-01

4-(Chloromethyl)-2-isopropoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-propan-2-yloxypyridine
• 4-(chloromethyl)-2-isopropoxypyridine
• DA-22278
• 4-(Chloromethyl)-2-[(propan-2-yl)oxy]pyridine
• DTXSID80734159
• AKOS010519399
• 1249634-97-6
• 4-(Chloromethyl)-2-isopropoxypyridine

• MDL： MFCD14607217
• Inchi： 1S/C9H12ClNO/c1-7(2)12-9-5-8(6-10)3-4-11-9/h3-5,7H,6H2,1-2H3
• InChI Key： RZMZMBVMVDAXEY-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=C(C=1)OC(C)C

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(Chloromethyl)-2-isopropoxypyridine

4-(Chloromethyl)-2-isopropoxypyridine: A Key Intermediate in Modern Pharmaceutical Synthesis

4-(Chloromethyl)-2-isopropoxypyridine, with the CAS number 1249634-97-6, is a versatile and highly reactive pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a chloromethyl group and an isopropoxy substituent, make it an invaluable building block for medicinal chemists.

The 4-(Chloromethyl)-2-isopropoxypyridine molecule exhibits a high degree of reactivity due to the presence of the chloromethyl group, which can undergo nucleophilic addition reactions to form new carbon-carbon bonds. This property is particularly useful in the construction of complex organic frameworks, enabling the synthesis of intricate pharmacophores. Additionally, the isopropoxy group provides steric and electronic effects that can be fine-tuned to modulate the biological activity of the final product.

In recent years, there has been a growing interest in leveraging this compound for the development of new drugs targeting various diseases. For instance, researchers have explored its utility in creating small-molecule inhibitors for enzymes involved in cancer pathways. The pyridine core of 4-(Chloromethyl)-2-isopropoxypyridine is a common motif in many bioactive compounds, and its incorporation into drug candidates often enhances binding affinity and selectivity.

One notable application of 4-(Chloromethyl)-2-isopropoxypyridine is in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The chloromethyl group allows for facile introduction of additional functional groups, enabling the creation of highly specific inhibitors. Furthermore, the isopropoxy substituent can improve solubility and metabolic stability, making these inhibitors more suitable for clinical use.

The compound's reactivity also makes it a valuable tool in materials science, particularly in the development of functional polymers and coatings. Its ability to undergo cross-linking reactions with various nucleophiles allows for the creation of materials with tailored properties, such as enhanced durability or biodegradability.

Recent advancements in synthetic methodologies have further expanded the utility of 4-(Chloromethyl)-2-isopropoxypyridine. For example, transition-metal-catalyzed reactions have been employed to introduce additional functional groups with high efficiency and selectivity. These techniques have enabled chemists to access previously inaccessible molecular architectures, opening up new avenues for drug discovery.

The use of computational chemistry has also played a significant role in optimizing synthetic routes involving 4-(Chloromethyl)-2-isopropoxypyridine. Molecular modeling studies can predict reaction outcomes with high accuracy, allowing researchers to design experiments that minimize side products and maximize yield. This approach has been particularly beneficial in large-scale pharmaceutical production, where efficiency and cost-effectiveness are paramount.

In conclusion, 4-(Chloromethyl)-2-isopropoxypyridine (CAS no. 1249634-97-6) is a multifaceted compound with broad applications in pharmaceutical synthesis and materials science. Its unique reactivity and structural features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new synthetic strategies and applications, this compound will undoubtedly remain at the forefront of chemical innovation.